Cas no 2213-66-3 (5-tert-Butyl-3-methylbenzene-1,2-diol)

• Product Name: 5-tert-Butyl-3-methylbenzene-1,2-diol
• CAS No: 2213-66-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD00020016
• CID: 277215
• PubChem ID: 75173
• Update Time: 2025-04-19

5-tert-Butyl-3-methylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,5-(1,1-dimethylethyl)-3-methyl-
• 5-TERT-BUTYL-3-METHYL-BENZENE-1, 2-DIOL
• 5-tert-butyl-3-methylbenzene-1,2-diol
• 5-TERT-BUTYL-3-METHYLCATECHOL
• 5-tert-butyl-3-methylpyrocatechol
• 5-tert-Brtyl-3-methyl-benzene-1,2-diol
• 6-Methyl-4-tert-butyl-1,2-benzenediol
• 3-Methyl-5-tert-butyl-1,2-dihydroxybenzene
• CS-0172095
• NSC-116690
• SCHEMBL931756
• DTXSID20176655
• 2213-66-3
• 5-t-butyl-3-methyl catechol
• NSC116690
• NS00027071
• 5-tert-butyl-3-methylbenzene-1, 2-diol
• 5-(tert-Butyl)-3-methylbenzene-1,2-diol
• EINECS 218-668-9
• AKOS005146153
• PMRGVXIRSTVLJS-UHFFFAOYSA-N
• 5-(tert-butyl)-3-methylcatechol
• EN300-1599494
• CAA21366
• AMY18810
• AS-39289
• MFCD00020016
• NSC 116690
• DB-368841
• 5-tert-Butyl-3-methylbenzene-1,2-diol

• MDL： MFCD00020016
• Inchi： 1S/C11H16O2/c1-7-5-8(11(2,3)4)6-9(12)10(7)13/h5-6,12-13H,1-4H3
• InChI Key： PMRGVXIRSTVLJS-UHFFFAOYSA-N
• SMILES： OC1C(=C(C)C=C(C=1)C(C)(C)C)O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.064
• Melting Point: 116-117 ºC
• Boiling Point: 294.3°Cat760mmHg
• Flash Point: 137.2°C
• Refractive Index: 1.541
• PSA: 40.46